![molecular formula C10H8Cl2O B3025371 4-(3,4-Dichlorophenyl)but-3-en-2-one CAS No. 74546-02-4](/img/structure/B3025371.png)
4-(3,4-Dichlorophenyl)but-3-en-2-one
Overview
Description
“4-(3,4-Dichlorophenyl)but-3-en-2-one” is a chemical compound with the CAS number 74546-02-4 . It is used in the synthesis of various pharmaceuticals .
Molecular Structure Analysis
The linear formula of “this compound” is C10H8Cl2O . The SMILES string representation is ClC(C=C(/C=C/C©=O)C=C1)=C1Cl .Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not detailed in the available resources. It is known to be an intermediate in the synthesis of Sertraline , suggesting it participates in the reactions leading to the formation of this drug.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available resources. It is known that it should be stored at -20°C .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis and Crystal Structures : This compound is synthesized using base-catalyzed Claisen-Schmidt condensation reactions. Its structure and intermolecular interactions have been characterized using FT-IR, elemental analysis, and single-crystal X-ray diffraction, revealing important details about its molecular framework (Salian et al., 2018).
Molecular Structure and Spectroscopy : Another study focuses on the molecular structure, FT-IR, and spectroscopic properties. Here, vibrational wavenumbers were computed using Hartree-Fock and density functional methods, providing insights into the compound's chemical properties and stability (Mary et al., 2015).
Electronic and Optical Properties
Hyperpolarizability and Electronic Analysis : Research has been conducted to understand the first hyperpolarizability of this compound, using various computational methods. This includes exploring its charge transfer mechanisms, which are crucial for understanding its electronic properties (Najiya et al., 2014).
Computational Insights on Molecular Structure and Reactivity : Another study used density functional theory to investigate its geometrical entities, electronic properties, and chemical reactivity, providing a comprehensive understanding of its behavior at a molecular level (Adole et al., 2020).
Antimicrobial Applications
- Antimicrobial Study : A study synthesized a variant of this compound and tested it for antimicrobial activity, demonstrating its potential use in combating microbial infections (Sadgir et al., 2020).
Solubility and Purification Process
- Solubility in Alcohols : Research on the solubility of a related compound in various alcohols across different temperatures provides essential data for its purification process (Wang et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
A similar compound, dcl, has been suggested to act on the active site of the cyp51 receptor .
Mode of Action
Based on the action of similar compounds, it may interact with its target through hydrogen interactions, establishing a stable complex .
Biochemical Pathways
Similar compounds have been shown to interrupt the photosynthetic electron transport chain in photosynthesis .
Result of Action
Similar compounds have been shown to reduce the ability of the plant to turn light energy into chemical energy .
properties
IUPAC Name |
(E)-4-(3,4-dichlorophenyl)but-3-en-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2O/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h2-6H,1H3/b3-2+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSKXQSBYMAGOIH-NSCUHMNNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C=CC1=CC(=C(C=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C=C/C1=CC(=C(C=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55420-70-7 | |
Record name | NSC298203 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=298203 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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